molecular formula C15H12ClN5O B2615127 6-Chloro-2-methyl-N-[3-(1H-1,2,4-triazol-5-yl)phenyl]pyridine-3-carboxamide CAS No. 2249035-28-5

6-Chloro-2-methyl-N-[3-(1H-1,2,4-triazol-5-yl)phenyl]pyridine-3-carboxamide

Cat. No.: B2615127
CAS No.: 2249035-28-5
M. Wt: 313.75
InChI Key: UAIYJBCDGIBJIT-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of CTPC involves several steps, including the introduction of the chloro, methyl, and triazole substituents onto the pyridine ring. Researchers have employed various synthetic routes, such as Buchwald–Hartwig arylamination and nucleophilic aromatic substitution . These methods allow for the controlled assembly of the compound.


Physical and Chemical Properties Analysis

  • Melting Point : The melting point of CTPC is approximately 95°C .

Future Directions

  • Biological Activity : Investigate CTPC’s anticancer properties, as seen in related Ru(II) complexes .

: Ohorodnik, Y. M., Alexander, S. A., Khomenko, D. M., Doroshchuk, R. O., Raspertova, I. V., Shova, S., Babak, M. V., & Lampeka, R. D. (2022). Synthesis, structural characterization and anticancer properties of p-cymene Ru (II) complexes with 2-(N-methyl-1H-1,2,4-triazol-3-yl)pyridines. Transition Metal Chemistry, 47(7), 213–221. Link

Properties

IUPAC Name

6-chloro-2-methyl-N-[3-(1H-1,2,4-triazol-5-yl)phenyl]pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12ClN5O/c1-9-12(5-6-13(16)19-9)15(22)20-11-4-2-3-10(7-11)14-17-8-18-21-14/h2-8H,1H3,(H,20,22)(H,17,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UAIYJBCDGIBJIT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=N1)Cl)C(=O)NC2=CC=CC(=C2)C3=NC=NN3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12ClN5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

313.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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